Cas no 224-42-0 (Dibenza,jacridine)

Dibenza,jacridine Properties

Names and Identifiers

• 1,2,7,8-Dibenzacridine
• Dibenz[a,j]acridine
• Dibenzo(a,j)ac
• Dibenz(a,j)acridine
• Dibenz(a,j)acridine Solution
• 1,2,7,8-Dibenzacridin
• Dibenzacridine
• Dibenzo<aj>acridin
• 1,8-Dibenzacridine
• Dibenz[a,j]acridine, BCR(R) certified Reference Material
• 3,5,6-Dibenzacridine
• 3,4,6,7-Dinaphthacridine
• Dibenz(a,f)acridine
• 1.2,7,8-Dibenzacridin
• DIBENZ(A,J)ACRIDINE [HSDB]
• Dibenz[a,j]acridine; 1,2:7,8-Dibenzacridine; 7-Azadibenz[a,j]anthracene; NSC 114903
• CCRIS 207
• DB(a,j)AC
• FT-0624625
• 088X9K64S8
• 13-azapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),2,4,6,8,10,12,15,17,19,21-undecaene
• 3,6,7-Dinaphthacridine
• Dibenz[a,f]acridine
• 224-42-0
• Dibenzo[a,j]acridine
• Q26840806
• NSC-114903
• SCHEMBL604812
• NSC114903
• 13-azapentacyclo[12.8.0.03, 12.04, 9.017, 22]docosa-1(14), 2, 4, 6, 8, 10, 12, 15, 17, 19, 21-undecaene
• DIBENZ (a,j) ACRIDINE (purity)
• 1,7,8-Dibenzacridine
• DTXSID4059758
• NSC 114903
• UNII-088X9K64S8
• 7-Azadibenz[a,j]anthracene
• J-014720
• DIBENZ(A,J)ACRIDINE [IARC]
• 1,2:7,8-Dibenzacridine
• C19220
• HSDB 4036
• 7-Azadibenz(a,j)anthracene
• 13-azapentacyclo[12.8.0.0?,??.0?,?.0??,??]docosa-1,3(12),4,6,8,10,13,15,17,19,21-undecaene
• ANUCHZVCBDOPOX-UHFFFAOYSA-N
• Dibenz(a,j)acridine, vial of 25 mg, analytical standard
• BRN 0018508
• CS-0450092
• NS00014412
• WLN: T E6 D6 B666 NNJ
• CHEBI:82311
• +Expand

• MDL： MFCD00055947
• InChIKey： ANUCHZVCBDOPOX-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H13N/c1-3-7-16-14(5-1)9-11-20-18(16)13-19-17-8-4-2-6-15(17)10-12-21(19)22-20/h1-13H
• SMILES： C1=CC=C2C(=C1)C=CC3=NC4=C(C=C23)C5=CC=CC=C5C=C4

Computed Properties

• Exact Mass: 279.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 279.104799
• Heavy Atom Count: 22
• Complexity: 369
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 5.69440
• PSA: 12.89000
• Refractive Index: 1.8240 (estimate)
• Boiling Point: 412.11°C (rough estimate)
• Melting Point: 218-220°C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 240.3±14.1 °C
• Color/Form: No data avaiable
• Density: 1.0343 (rough estimate)

Dibenza,jacridine Security Information

• RTECS：HN1050000
• Safety Term：6.1(b)
• Safety Instruction： 36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R40
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 40
• Signal Word：warning
• HazardClass：6.1(b)

Dibenza,jacridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds